Cas no 1805483-72-0 (2-(Difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetic acid
• CAS No: 1805483-72-0
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4888631
• Update Time: 2025-08-05

2-(Difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetic acid

• Inchi： 1S/C9H9F2NO4/c1-16-5-3-12-7(9(10)11)8(15)4(5)2-6(13)14/h3,9,15H,2H2,1H3,(H,13,14)
• InChI Key： MTMZYHJRFIZURV-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)OC)CC(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 0.6
• Topological Polar Surface Area: 79.6

Additional information on 2-(Difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetic acid

Introduction to 2-(Difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetic acid (CAS No. 1805483-72-0)

2-(Difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1805483-72-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule features a pyridine core substituted with functional groups that make it a versatile scaffold for drug discovery and development. The presence of a difluoromethyl group, an hydroxy moiety, and a methoxy substituent on the pyridine ring imparts unique electronic and steric properties, making it a valuable building block for synthesizing biologically active molecules.

The compound’s structure is characterized by a pyridine ring system, which is a common motif in many pharmacologically active agents due to its ability to interact with biological targets such as enzymes and receptors. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability, improve binding affinity, and modulate lipophilicity in drug candidates. This feature has been widely exploited in the design of small-molecule inhibitors and agonists targeting various therapeutic pathways.

The hydroxy group at the 3-position and the methoxy group at the 5-position further contribute to the compound’s chemical diversity, enabling further derivatization through various synthetic methodologies. These functional groups provide opportunities for selective modifications, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting derivatives. The acetic acid moiety at the 4-position serves as a handle for further functionalization via esterification or amidation, expanding the potential applications of this compound in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their broad spectrum of biological activities. The combination of electron-withdrawing and electron-donating groups on the pyridine ring can influence both the reactivity and selectivity of drug candidates. For instance, studies have shown that pyridine-based compounds can exhibit inhibitory effects against various enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases.

One notable area of research involving derivatives of 2-(Difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetic acid is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of this compound make it an attractive starting point for synthesizing kinase inhibitors due to its ability to mimic natural substrates and interfere with enzyme activity.

Another promising application of this compound is in the field of antiviral research. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins with small molecules can disrupt their life cycle. Pyridine derivatives have shown promise as antiviral agents due to their ability to interact with viral proteases and polymerases. The presence of multiple functional groups in 2-(Difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetic acid allows for the design of molecules that can specifically inhibit viral enzymes while minimizing off-target effects.

Recent advancements in computational chemistry have further enhanced the utility of this compound in drug discovery. Molecular modeling techniques can be used to predict how different derivatives of this compound will interact with biological targets at the atomic level. This approach has enabled researchers to optimize lead structures more efficiently by identifying key interactions between the drug candidate and its target protein or enzyme.

The synthesis of 2-(Difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetic acid itself presents an interesting challenge for organic chemists due to its complex functionalization pattern. However, modern synthetic methodologies have made it possible to access this compound in high yield and purity through multi-step synthetic routes involving cross-coupling reactions, hydrofunctionalizations, and ring-forming reactions. These synthetic strategies not only provide access to this compound but also serve as templates for developing other related heterocyclic molecules.

In conclusion,2-(Difluoromethyl)-3-hydroxy-5-methoxypyridine-4-acetic acid (CAS No. 1805483-72-0) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable scaffold for drug discovery, enabling the development of novel therapeutic agents targeting diseases such as cancer, inflammation, and infectious disorders. As research continues to uncover new biological activities associated with pyridine derivatives,this compound will undoubtedly play an important role in shaping future treatments.